Cas no 1243321-74-5 (5-bromo-4-cyclopropoxypyridin-3-amine)

• Product Name: 5-bromo-4-cyclopropoxypyridin-3-amine
• CAS No: 1243321-74-5
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 5914814
• PubChem ID: 72232060
• Update Time: 2025-05-22

5-bromo-4-cyclopropoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-cyclopropoxypyridin-3-amine
• EN300-1295856
• MB66149
• 1243321-74-5
• 3-Pyridinamine, 5-bromo-4-(cyclopropyloxy)-
• 5-bromo-4-(cyclopropoxy)pyridin-3-amine

• Inchi： 1S/C8H9BrN2O/c9-6-3-11-4-7(10)8(6)12-5-1-2-5/h3-5H,1-2,10H2
• InChI Key： TZPYQTJGBKENDN-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C(OC2CC2)=C1N

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.704±0.06 g/cm3(Predicted)
• Boiling Point: 349.7±37.0 °C(Predicted)
• pka: 5.27±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-bromo-4-cyclopropoxypyridin-3-amine

5-Bromo-4-Cyclopropoxypyridin-3-Amine: A Comprehensive Overview

The compound 5-bromo-4-cyclopropoxypyridin-3-amine (CAS No. 1243321-74-5) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging applications. The structure of 5-bromo-4-cyclopropoxypyridin-3-amine features a pyridine ring substituted with a bromine atom at position 5, a cyclopropoxy group at position 4, and an amine group at position 3. These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-bromo-4-cyclopropoxypyridin-3-amine through various routes. One notable method involves the nucleophilic aromatic substitution of a bromopyridine derivative with a cyclopropoxy group, followed by selective amination at the para position. This approach leverages the directing effects of substituents on the pyridine ring to achieve high regioselectivity. The use of transition metal catalysts, such as palladium complexes, has further enhanced the efficiency of these reactions, reducing reaction times and improving yields.

The electronic properties of 5-bromo-4-cyclopropoxypyridin-3-amine make it an attractive candidate for applications in optoelectronics. The presence of electron-withdrawing groups like bromine and electron-donating groups like the cyclopropoxy and amine groups creates a balance in the molecule's conjugation system, leading to desirable optical and electronic characteristics. Recent studies have explored its potential as a chromophore in dye-sensitized solar cells (DSSCs), where it has shown promise in enhancing light absorption and charge transfer efficiency.

In the pharmaceutical industry, 5-bromo-4-cyclopropoxypyridin-3-amine has garnered attention due to its potential as a lead compound for drug development. The molecule's ability to interact with biological targets through hydrogen bonding and π–π interactions makes it a promising candidate for designing bioactive molecules. For instance, researchers have investigated its role as an inhibitor of certain kinases involved in cancer progression. Preliminary in vitro studies have demonstrated moderate inhibitory activity, suggesting further optimization could yield potent therapeutic agents.

The synthesis and characterization of 5-bromo-4-cyclopropoxypyridin-3-amine have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These studies have also provided insights into the molecule's stability under various conditions, which is crucial for its industrial applications.

From an environmental standpoint, the development of sustainable synthesis routes for 5-bromo-4-cyclopropoxypyridin-3-amine is gaining traction. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. For example, catalytic cross-coupling reactions using biodegradable solvents have been proposed as eco-friendly alternatives to traditional methods.

In conclusion, 5-bromo-4-cyclopropoxypyridin-3-amie (CAS No. 1243321-74) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthetic methodologies and green chemistry practices, positions it as a key player in advancing modern scientific research and industrial innovation.